Cas no 57295-21-3 (2-PROPENOIC ACID, 2-(PHENOXYMETHYL)-)

• Product Name: 2-PROPENOIC ACID, 2-(PHENOXYMETHYL)-
• CAS No: 57295-21-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 3270808
• PubChem ID: 12232064
• Update Time: 2025-10-28

2-PROPENOIC ACID, 2-(PHENOXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 2-(PHENOXYMETHYL)-
• 2-(phenoxymethyl)prop-2-enoic acid
• G58049
• Z1197868054
• CS-0249121
• EN300-4254325
• 57295-21-3
• SCHEMBL632411
• AKOS013432321
• 2-(phenoxymethyl)acrylic acid
• 870-408-9

• Inchi： 1S/C10H10O3/c1-8(10(11)12)7-13-9-5-3-2-4-6-9/h2-6H,1,7H2,(H,11,12)
• InChI Key： ZAGGZBMIXMCTKA-UHFFFAOYSA-N
• SMILES： O(CC(=C)C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-PROPENOIC ACID, 2-(PHENOXYMETHYL)-

2-Propenoic Acid, 2-(PhenoxyMethyl)- (CAS No. 57295-21-3): A Comprehensive Overview

2-Propenoic Acid, 2-(PhenoxyMethyl)-, also known by its CAS number 57295-21-3, is a versatile organic compound with significant applications in various fields. This compound, which belongs to the class of acrylic acids, has garnered attention due to its unique chemical properties and potential uses in polymer synthesis, pharmaceuticals, and materials science. Recent advancements in synthetic chemistry and materials engineering have further highlighted its importance in developing innovative materials and compounds.

The molecular structure of 2-Propenoic Acid, 2-(PhenoxyMethyl)- consists of a phenoxy group attached to a methylene unit, which is further connected to a propenoic acid moiety. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The phenoxy group introduces aromatic stability and enhances the compound's reactivity in certain chemical reactions, while the propenoic acid group provides acidity and the ability to form polymers through polymerization reactions.

Recent studies have explored the use of 2-Propenoic Acid, 2-(PhenoxyMethyl)- in the development of advanced polymers with tailored properties. Researchers have found that this compound can be polymerized under controlled conditions to form materials with excellent mechanical strength and thermal stability. These polymers have potential applications in the automotive industry for lightweight components and in aerospace applications where durability and resistance to high temperatures are critical.

In the field of pharmaceuticals, 2-Propenoic Acid, 2-(PhenoxyMethyl)- has been investigated as a precursor for drug delivery systems. Its ability to form biocompatible polymers makes it an attractive candidate for encapsulating therapeutic agents. Recent experiments have demonstrated that polymers derived from this compound can enhance drug stability and improve delivery efficiency, paving the way for new treatments in oncology and chronic diseases.

The synthesis of 2-Propenoic Acid, 2-(PhenoxyMethyl)- involves a multi-step process that typically begins with the preparation of the phenoxy methyl group. This is followed by esterification or other coupling reactions to introduce the propenoic acid moiety. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste.

From an environmental perspective, 2-Propenoic Acid, 2-(PhenoxyMethyl)- has shown promise in biodegradable polymer research. Scientists are exploring its use in creating sustainable materials that can replace traditional plastics, addressing the global issue of plastic pollution. Preliminary results indicate that polymers made from this compound exhibit good biodegradability under controlled conditions, making them a viable alternative for single-use plastics.

In conclusion, 2-Propenoic Acid, 2-(PhenoxyMethyl)- (CAS No. 57295-21-3) is a multifaceted compound with immense potential across various industries. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of next-generation materials and pharmaceuticals. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to make significant contributions to both scientific innovation and industrial progress.